2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide

• Molecular Formula: C19H18BrIN4OS
• Molecular Weight: 557.2 g/mol
• IUPAC Name: 2-[[5-(4-bromophenyl)-4-ethyl-1,2,4-triazol-3-yl]sulfanyl]-N-(4-iodo-2-methylphenyl)acetamide
• InChI: InChI=1S/C19H18BrIN4OS/c1-3-25-18(13-4-6-14(20)7-5-13)23-24-19(25)27-11-17(26)22-16-9-8-15(21)10-12(16)2/h4-10H,3,11H2,1-2H3,(H,22,26)
• InChI Key: AZPKTELIODEYGS-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=C1SCC(=O)NC2=C(C=C(C=C2)I)C)C3=CC=C(C=C3)Br

Description

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide involves the inhibition of certain enzymes and proteins that are essential for the growth and survival of cancer cells and bacteria. This leads to the death of these cells and the prevention of further growth and spread of the disease.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide include the inhibition of cell growth and division, the induction of apoptosis (programmed cell death), and the disruption of cellular metabolism. These effects have been observed in various in vitro and in vivo studies.

Advantages and Limitations for Lab Experiments

The advantages of using 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide in lab experiments include its high potency and selectivity, as well as its ability to target specific enzymes and proteins. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the research of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide. These include the development of new analogs with improved potency and selectivity, the investigation of its potential applications in the treatment of other diseases, and the determination of its safety and efficacy in clinical trials.
Conclusion
In conclusion, 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide is a chemical compound that has shown promising results in the field of medicinal chemistry. Its potential applications in the treatment of cancer and bacterial infections have been extensively studied, and further research is needed to determine its safety and efficacy in clinical trials.

Synthesis Methods

The synthesis of 2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide involves a multi-step process that includes the reaction between 4-bromobenzyl alcohol and 4-ethyl-4H-1,2,4-triazole-3-thiol to form 5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazole-3-thiol. This intermediate product is then reacted with 4-iodo-2-methylbenzoyl chloride to form the final product.

Scientific Research Applications

2-{[5-(4-bromophenyl)-4-ethyl-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-iodo-2-methylphenyl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. The compound has shown promising results in the treatment of various diseases, including cancer and bacterial infections.